Cas no 1189663-45-3 (3-Hydroxymethyl Meclofenamic Acid-d4)

• Product Name: 3-Hydroxymethyl Meclofenamic Acid-d4
• CAS No: 1189663-45-3
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 316.17268872261
• CID: 1060765
• PubChem ID: 46781830
• Update Time: 2025-04-20

3-Hydroxymethyl Meclofenamic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxymethyl Meclofenamic Acid-d4
• 2,3,4,5-tetradeuterio-6-[2,6-dichloro-3-(hydroxymethyl)anilino]benzoic acid
• HY-132349S
• 2-[2,6-Dichloro-3-(hydroxymethyl)anilino](~2~H_4_)benzoic acid
• DTXSID90675943
• 1189663-45-3
• CS-0200484

• Inchi： 1S/C14H11Cl2NO3/c15-10-6-5-8(7-18)12(16)13(10)17-11-4-2-1-3-9(11)14(19)20/h1-6,17-18H,7H2,(H,19,20)/i1D,2D,3D,4D
• InChI Key： SMILHFIJFWZZIM-RHQRLBAQSA-N
• SMILES： ClC1=C(CO)C=CC(=C1NC1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 315.03700
• Monoisotopic Mass: 315.0367056g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 4.00050